Cas no 1255574-69-6 (5-Benzyloxy-4-bromo-2-nitroaniline)

• Product Name: 5-Benzyloxy-4-bromo-2-nitroaniline
• CAS No: 1255574-69-6
• MF: C₁₃H₁₁BrN₂O₃
• MW: 323.142042398453
• MDL: MFCD17214241
• CID: 1039049
• PubChem ID: 53216241
• Update Time: 2025-07-04

5-Benzyloxy-4-bromo-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-4-bromo-2-nitroaniline
• 5-BENZYLOXY-4-BROMO-2-NITROANILINE
• SB82833
• 1255574-69-6
• BS-19693
• MFCD17214241
• AKOS015839350
• 4-bromo-2-nitro-5-phenylmethoxyaniline
• DTXSID80681497
• DB-368266
• Benzenamine, 4-bromo-2-nitro-5-(phenylmethoxy)-
• 5-Benzyloxy-4-bromo-2-nitroaniline

• MDL： MFCD17214241
• Inchi： 1S/C13H11BrN2O3/c14-10-6-12(16(17)18)11(15)7-13(10)19-8-9-4-2-1-3-5-9/h1-7H,8,15H2
• InChI Key： DGOWGMXDNNTWKK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OCC1C=CC=CC=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 321.99500
• Monoisotopic Mass: 321.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.07000
• LogP: 4.62290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-Benzyloxy-4-bromo-2-nitroaniline

5-Benzyloxy-4-bromo-2-nitroaniline (CAS No. 1255574-69-6): A Comprehensive Overview

5-Benzyloxy-4-bromo-2-nitroaniline (CAS No. 1255574-69-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug development and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 5-Benzyloxy-4-bromo-2-nitroaniline.

Chemical Structure and Properties

5-Benzyloxy-4-bromo-2-nitroaniline is a substituted aniline derivative with a benzene ring bearing a benzyloxy group at the 5-position, a bromine atom at the 4-position, and a nitro group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The benzyloxy group enhances the solubility of the compound in polar solvents, while the bromine atom and nitro group contribute to its reactivity and electronic characteristics.

The molecular formula of 5-Benzyloxy-4-bromo-2-nitroaniline is C₁₃H₁₀BrN₂O₃, with a molecular weight of approximately 308.13 g/mol. The compound is typically obtained as a yellow solid with a melting point ranging from 110 to 112°C. Its solubility in water is low, but it dissolves well in organic solvents such as ethanol, acetone, and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 5-Benzyloxy-4-bromo-2-nitroaniline can be achieved through various routes, each with its own advantages and limitations. One common method involves the nitration of 4-bromo-3-benzyloxyaniline using a mixture of concentrated nitric acid and sulfuric acid. This reaction typically proceeds under controlled conditions to ensure high yields and purity.

An alternative approach involves the bromination of 3-benzyloxy-4-nitroaniline using elemental bromine or N-bromosuccinimide (NBS) in an appropriate solvent. This method is particularly useful for preparing compounds with high bromine substitution efficiency.

Applications in Medicinal Chemistry

5-Benzyloxy-4-bromo-2-nitroaniline has shown promise in various medicinal chemistry applications due to its unique structural features and reactivity. Recent studies have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties.

A notable example is its use in the development of selective inhibitors for specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry highlighted the effectiveness of derivatives of 5-Benzyloxy-4-bromo-2-nitroaniline in inhibiting cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition, preliminary studies have indicated that certain derivatives of 5-Benzyloxy-4-bromo-2-nitroaniline exhibit cytotoxic activity against various cancer cell lines. These findings suggest that further investigation into the structure-activity relationships (SAR) of this compound could lead to the discovery of novel anticancer agents.

Potential Applications in Materials Science

Beyond medicinal chemistry, 5-Benzyloxy-4-bromo-2-nitroaniline has also found applications in materials science, particularly in the development of functional materials for electronic and optical devices. The presence of electron-withdrawing groups such as the nitro group makes it an attractive candidate for use in organic semiconductors and photovoltaic materials.

A study published in Advanced Materials demonstrated that thin films prepared from derivatives of 5-Benzyloxy-4-bromo-2-nitroaniline exhibited excellent charge transport properties and stability under ambient conditions. These findings highlight the potential of this compound as a building block for next-generation electronic devices.

Safety Considerations and Handling Guidelines

5-Benzyloxy-4-bromo-2-nitroaniline, it is essential to follow standard safety protocols to ensure laboratory safety. The compound should be stored in a cool, dry place away from sources of heat or ignition. Protective equipment such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact or inhalation.

In case of accidental exposure, immediate first aid measures should be taken, followed by medical attention if necessary. It is also important to dispose of any waste containing this compound according to local regulations to prevent environmental contamination.

Conclusion

5-Benzyloxy-4-bromo-2-nitroaniline (CAS No. 1255574-69-6) is a multifaceted organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing various scientific fields.